Cas no 851947-47-2 (ethyl 4-oxo-3-phenyl-5-(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

ethyl 4-oxo-3-phenyl-5-(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure

851947-47-2 structure

Product Name:ethyl 4-oxo-3-phenyl-5-(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate

CAS No:851947-47-2

MF:C₂₇H₂₅N₃O₇S

MW:535.56830573082

CID:5940796

PubChem ID:6161482

Update Time:2023-11-22

ethyl 4-oxo-3-phenyl-5-(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-oxo-3-phenyl-5-(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-4-oxo-5-[[1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]amino]-3-phenyl-, ethyl ester
- ethyl 4-oxo-3-phenyl-5-[[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate
- AB00670188-01
- AKOS024590024
- F0641-0084
- 851947-47-2
- ethyl 4-oxo-3-phenyl-5-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- (E)-ethyl 4-oxo-3-phenyl-5-(3-(3,4,5-trimethoxyphenyl)acrylamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Inchi： 1S/C27H25N3O7S/c1-5-37-27(33)23-18-15-38-25(22(18)26(32)30(29-23)17-9-7-6-8-10-17)28-21(31)12-11-16-13-19(34-2)24(36-4)20(14-16)35-3/h6-15H,5H2,1-4H3,(H,28,31)
- InChI Key： MCMKXMKXYWWRHB-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)C=CC3=CC(OC)=C(OC)C(OC)=C3)SC=C12

Computed Properties

Exact Mass: 535.14132132g/mol
Monoisotopic Mass: 535.14132132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 38
Rotatable Bond Count: 10
Complexity: 908
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 144Å²

Experimental Properties

Density: 1.33±0.1 g/cm3(Predicted)
pka: 11.80±0.20(Predicted)

ethyl 4-oxo-3-phenyl-5-(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

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